N-(5-chloro-2-methoxyphenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1H-pyridine-2-carboxamide
• InChI: InChI=1S/C20H16ClFN2O4/c1-27-18-7-4-13(21)8-15(18)24-20(26)16-9-17(25)19(10-23-16)28-11-12-2-5-14(22)6-3-12/h2-10H,11H2,1H3,(H,23,25)(H,24,26)
• InChI Key: ILIFUPZIQLWBNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC(=O)C(=CN2)OCC3=CC=C(C=C3)F
• Molecular Formula: C20H16ClFN2O4
• Molecular Weight: 402.8 g/mol
• CAS No.: 1021213-47-7

Description

N-(5-chloro-2-methoxyphenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide is a useful research compound. Its molecular formula is C20H16ClFN2O4 and its molecular weight is 402.81. The purity is usually 95%.
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Scientific Research Applications

Potential as Kinase Inhibitors

Compounds with related chemical structures have been identified as potent and selective Met kinase inhibitors. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides demonstrated complete tumor stasis in certain cancer models following oral administration, indicating potential applications in cancer therapy due to their excellent in vivo efficacy and favorable pharmacokinetic profiles (Schroeder et al., 2009).

Role in Feeding and Stress Disorders

Research on orexin receptors, which modulate feeding, arousal, stress, and drug abuse, utilized compounds with similar structures to explore the effects of selective antagonism on binge eating (BE) in female rats. These studies suggest that compounds like N-(5-chloro-2-methoxyphenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide could potentially influence neural systems that motivate compulsive food seeking and intake, presenting a novel pharmacological treatment for BE and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Applications in Molecular Structure Analysis

The structural analysis of solvated compounds with similar chemical frameworks offers insights into their potential utility in developing antineoplastic agents. For instance, the crystal structure and molecular conformation of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, analyzed by X-ray and AM1 molecular orbital methods, provided valuable information on its potential as an antineoplastic agent, indicating that similar compounds could have significant applications in drug design and development (Banerjee et al., 2002).

Antimicrobial Activity

Compounds sharing a structural likeness have been synthesized and evaluated for their antimicrobial activities, revealing that certain modifications can significantly enhance their efficacy against bacterial and fungal strains. This suggests potential applications in developing new antimicrobial agents (Ahsan et al., 2016).